Downplaying the role of water in the rheological changes of conducting polymers by using water-in-salt electrolytes†
Physical Chemistry Chemical Physics Pub Date: 2021-05-03 DOI: 10.1039/D1CP01003D
Abstract
Volumetric changes associated with solvent/electrolyte exchange in electronic conducting polymers (ECPs) play an important role in the mechanical stability of the polymers, as these changes are a critical factor in ECP-based energy storage devices. Thus, the present work explores the hindering of such volumetric deformations for polypyrrole films doped with dodecylbenzenesulphonate (PPy(DBS)) by employing highly concentrated aqueous electrolytes (or water-in-salt electrolytes, WiSEs), and their effects over the corresponding electrochemical capacitor cell energy retention. Electrochemical quartz crystal microbalance with dissipation monitoring measurements for thin PPy(DBS) films in the WiSEs revealed negligible dissipation changes (ΔDn ≈ 0), in contrast with those in dilute aqueous electrolyte (ΔDn ≠ 0), indicating inexpressive structural deformation of PPy(DBS) in the WiSE. This phenomenon is observed for thick freestanding PPy(DBS) films, which presented a maximum bending angle decay from ∼56° (diluted aqueous electrolyte) to 3.5° when working in the WiSE, thus proving the hindering of film bending. The observed trends are reflected in the PPy(DBS) cell energy retention, where the use of a WiSE decreased cell energy fading by 30% after 600 cycles, in comparison with cells based on diluted electrolytes.
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